Cas no 105701-29-9 (Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-)

Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- structure
105701-29-9 structure
Product Name:Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
CAS No:105701-29-9
MF:C16H24O4
MW:280.359365463257
CID:1161796
Update Time:2024-07-26

Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[4-(2-methylbutoxy)butoxy]-
    • Inchi: 1S/C16H24O4/c1-3-13(2)12-19-10-4-5-11-20-15-8-6-14(7-9-15)16(17)18/h6-9,13H,3-5,10-12H2,1-2H3,(H,17,18)
    • InChI Key: RMTCSERJIUILGV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OCCCCOCC(C)CC)C=C1

Computed Properties

  • Exact Mass: 468.32412

Experimental Properties

  • Density: 1.058±0.06 g/cm3(Predicted)
  • Boiling Point: 413.6±25.0 °C(Predicted)
  • PSA: 44.76
  • pka: 4.47±0.10(Predicted)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.